Cas no 2413901-26-3 (tert-butyl N-(5-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}pyridin-2-yl)carbamate)

• Product Name: tert-butyl N-(5-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}pyridin-2-yl)carbamate
• CAS No: 2413901-26-3
• MF: C₁₇H₂₈N₄O₃
• MW: 336.429224014282
• CID: 5674685
• PubChem ID: 165768550
• Update Time: 2025-06-11

tert-butyl N-(5-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}pyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26666048
• tert-butyl N-(5-{[4-(2-hydroxyethyl)piperazin-1-yl]methyl}pyridin-2-yl)carbamate
• 2413901-26-3
• tert-butyl N-(5-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}pyridin-2-yl)carbamate

• Inchi： 1S/C17H28N4O3/c1-17(2,3)24-16(23)19-15-5-4-14(12-18-15)13-21-8-6-20(7-9-21)10-11-22/h4-5,12,22H,6-11,13H2,1-3H3,(H,18,19,23)
• InChI Key： ZFBWITNRTWJZOA-UHFFFAOYSA-N
• SMILES： OCCN1CCN(CC2C=NC(=CC=2)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 336.21614077g/mol
• Monoisotopic Mass: 336.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.9Ų

Additional information on tert-butyl N-(5-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}pyridin-2-yl)carbamate

tert-butyl N-(5-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}pyridin-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(5-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}pyridin-2-yl)carbamate, with the CAS number 2413901-26-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a pyridine ring, a piperazine moiety, and a tert-butyl carbamate group. The combination of these structural elements contributes to its unique chemical properties and potential applications in drug design and development.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to form hydrogen bonds and interact with various biological targets. The presence of a piperazine ring in this compound suggests that it may exhibit similar bioactive properties. Additionally, the pyridine ring is known for its aromaticity and potential to participate in π-π interactions, further enhancing the molecule's versatility.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperazine derivative. This is followed by the introduction of the hydroxyethyl group, which adds hydrophilicity to the molecule. The final step involves the coupling of the pyridine ring with the tert-butyl carbamate group, resulting in the formation of the target compound. Researchers have explored various synthetic pathways to optimize yield and purity, with some studies focusing on microwave-assisted synthesis and catalytic methods.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, it has been investigated as a potential candidate for anti-inflammatory and analgesic agents due to its ability to modulate key inflammatory pathways. Recent research has also demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore the importance of further exploring its pharmacokinetic and pharmacodynamic properties.

The safety profile of tert-butyl N-(5-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}pyridin-2-yl)carbamate has been evaluated in preclinical studies, where it exhibited low toxicity at therapeutic doses. However, long-term studies are required to fully understand its safety profile and potential for human use. Environmental impact assessments have also been conducted, with results indicating that it degrades under specific conditions, reducing its persistence in aquatic environments.

Looking ahead, ongoing research is focused on improving the bioavailability of this compound through structural modifications. For example, researchers are exploring the incorporation of additional functional groups or stereochemical variations to enhance its pharmacokinetic properties. Furthermore, computational modeling techniques are being employed to predict its binding affinity to various biological targets, providing valuable insights for drug design.

In conclusion, tert-butyl N-(5-{4-(2-hydroxyethyl)piperazin-1-ylmethyl}pyridin-2-yl)carbamate represents a significant advancement in organic chemistry and holds great potential for therapeutic applications. Its unique structure, coupled with recent research findings, positions it as a promising candidate for further exploration in drug development.